Cas no 152764-52-8 (N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture))

• Product Name: N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture)
• CAS No: 152764-52-8
• MF: C₃₁H₃₅NO₈
• MW: 549.6115
• CID: 4552780
• PubChem ID: 71315759
• Update Time: 2025-10-31

N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

• (E/Z)-Endoxifen Glucuronide
• N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture)
• 4-[1-[4-[2-(MethylaMino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl β-D-Glucopyranosiduronic Acid
• 4-[1-[4-[2-(MethylaMino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl-d5 β-D-Glucopyranosiduronic Acid
• Tamoxifen N-Desmethyl 4-Hydroxy β-D-Glucuronide
• β-D-Glucopyranosiduronic acid, 4-[(1E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl
• Tamoxifen Citrate Impurity 26
• N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture)
• 152764-52-8
• DTXSID901112336
• NS00116953
• 4-[(1E)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl I(2)-D-glucopyranosiduronic acid

• Inchi： InChI=1S/C31H35NO8/c1-3-24(19-7-5-4-6-8-19)25(20-9-13-22(14-10-20)38-18-17-32-2)21-11-15-23(16-12-21)39-31-28(35)26(33)27(34)29(40-31)30(36)37/h4-16,26-29,31-35H,3,17-18H2,1-2H3,(H,36,37)/b25-24+/t26-,27-,28+,29-,31+/m0/s1
• InChI Key： HSQYCNXRYHIGKV-QXBBUDDSSA-N
• SMILES： CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 549.23626707g/mol
• Monoisotopic Mass: 549.23626707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Melting Point: 163-173°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides

Additional information on N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture)

N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture): A Comprehensive Overview

N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture), identified by the CAS number 152764-52-8, is a significant compound in the field of pharmacology and drug development. This compound is a derivative of tamoxifen, a well-known antiestrogenic agent widely used in the treatment of breast cancer. The N-desmethyl and 4-hydroxy groups in its structure contribute to its unique pharmacological properties, while the β-D-glucuronide moiety plays a crucial role in its metabolic profile and bioavailability.

Recent studies have highlighted the importance of understanding the stereochemistry of this compound, particularly the E/Z mixture. The stereochemical configuration significantly influences its biological activity and pharmacokinetics. Researchers have employed advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the structural details of this compound. These findings have provided valuable insights into its mechanism of action and potential therapeutic applications.

The β-D-glucuronide group in N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) is a key factor in its metabolic stability. Glucuronidation is a common phase II metabolic pathway that enhances the water solubility of drugs, facilitating their excretion from the body. This modification not only affects the pharmacokinetics of the compound but also influences its efficacy and toxicity profiles. Recent research has explored the role of glucuronidation in drug metabolism, particularly in relation to tamoxifen derivatives, shedding light on how these modifications can be optimized for better therapeutic outcomes.

In terms of biological activity, N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) exhibits potent antiestrogenic properties, making it a promising candidate for breast cancer therapy. The N-desmethyl group enhances the compound's ability to bind to estrogen receptors, thereby inhibiting their activity and preventing tumor growth. Additionally, the 4-hydroxy group contributes to its antioxidant properties, which may help reduce oxidative stress associated with cancer progression.

Recent advancements in computational chemistry have enabled researchers to model the interactions between N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) and various biological targets. These computational studies have provided valuable insights into the molecular mechanisms underlying its pharmacological effects. For instance, molecular docking studies have revealed how the compound interacts with estrogen receptors at the atomic level, offering new opportunities for drug design and optimization.

The development of N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) has also been influenced by green chemistry principles. Researchers have explored sustainable synthesis methods to minimize environmental impact while maintaining high yields and product quality. These efforts align with current trends in pharmaceutical research, where eco-friendly practices are increasingly being prioritized.

In conclusion, N-Desmethyl-4-hydroxy Tamoxifen β-D-Glucuronide (E/Z Mixture) represents a significant advancement in antiestrogenic therapy. Its unique structural features, combined with cutting-edge research findings, position it as a promising candidate for future clinical applications. As research continues to uncover new insights into its pharmacokinetics, efficacy, and safety profiles, this compound holds great potential for improving patient outcomes in breast cancer treatment.